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Compound of Interest

Compound Name: 4-lodo-1,2-dimethylbenzene

Cat. No.: B1295298

For immediate reference, 4-lodo-1,2-dimethylbenzene must be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations. Under no
circumstances should it be released into the environment, such as down the drain. This guide
provides detailed procedures for the safe handling and disposal of 4-lodo-1,2-
dimethylbenzene, a halogenated aromatic hydrocarbon, to ensure the safety of laboratory
personnel and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

4-lodo-1,2-dimethylbenzene is classified with the following hazards:
e Causes skin irritation (H315)[1][2]

o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1][2]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling this chemical for disposal.
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PPE Category Specification

Chemical-resistant gloves (e.qg., nitrile rubber).
Hand Protection Double gloving may be appropriate for transfers

of larger quantities.

ANSI-approved chemical splash goggles. A face
Eye/Face Protection shield should be used when there is a risk of

splashing.

] A fully buttoned lab coat. A chemical-resistant
Body Protection ) N
apron is recommended for larger quantities.

All handling of waste should occur in a certified
Respiratory Protection chemical fume hood to avoid inhalation of

vapors.[1]

Waste Segregation and Collection

Proper segregation of chemical waste is critical for safety and cost-effective disposal. 4-lodo-
1,2-dimethylbenzene is a halogenated organic compound.

Procedure:

o Designate a Waste Container: Obtain a dedicated, properly labeled hazardous waste
container from your institution's Environmental Health & Safety (EHS) department. The
container should be made of a compatible material, such as polyethylene.[3] Do not use
metal cans, as halogenated solvents can degrade to form acids that corrode metal.[3]

e Labeling: Immediately label the container with a hazardous waste tag. The label must clearly
state "Hazardous Waste" and identify the contents, including the full chemical name: "4-
lodo-1,2-dimethylbenzene".

e Segregation: This container must be used exclusively for halogenated organic waste.[4]
o DO NOT mix with non-halogenated organic solvents (e.g., acetone, ethanol, hexanes).

o DO NOT mix with aqueous waste, acids, bases, oxidizers, or metals.[3][5]
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e Collection:
o Perform all transfers of waste into the container within a certified chemical fume hood.
o Keep the waste container tightly closed when not in use.[1][6]

o Store the container in a designated satellite accumulation area (SAA), such as a
secondary containment tub within or under the fume hood.[6]

Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of 4-lodo-1,2-
dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

